Cas no 118971-61-2 (Caffeic Acid 1,1-Dimethylallyl Ester)

Caffeic Acid 1,1-Dimethylallyl Ester structure
118971-61-2 structure
Product Name:Caffeic Acid 1,1-Dimethylallyl Ester
CAS No:118971-61-2
MF:C14H16O4
MW:248.274444580078
CID:166141
PubChem ID:329755946
Update Time:2025-04-19

Caffeic Acid 1,1-Dimethylallyl Ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, 3-methyl-2-buten-1-yl ester, (2E)-
    • Caffeic acid 1,1-dimethylallyl ester
    • KAFFEESA URE-1,1-DIMETHYLALLYLESTER
    • 1,1-Dimethylallyl caffeate,1,1-Dimethylallyl caffeic acid ester,3-Methyl-2-butenyl caffeate
    • 3,3-dimethylallyl caffeate
    • isopentenyl caffeate
    • KAFFEESURE-1,1-DIMETHYLALLYLESTER
    • prenyl caffeate
    • C10487
    • Caffeic acid 1,1-dimethylallyl ester
    • KAFFEESA URE-1,1-DIMETHYLALLYLESTER >95% (HPLC)
    • 1,1-Dimethylallyl caffeate, 1,1-Dimethylallyl caffeic acid ester, 3-Methyl-2-butenyl caffeate
    • 100884-13-7
    • 3-methylbut-2-enyl (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
    • Caffeic acid 1,1-dimethylallyl ester, analytical standard
    • 3-Methyl-2-butenyl caffeate
    • 1,1-Dacae
    • Q27108066
    • CHEBI:8393
    • Cinnamic acid, 3,4-dihydroxy-, 3-methyl-2-butenyl ester
    • SCHEMBL14461142
    • Prenyl cis-caffeate
    • J-003986
    • CHEMBL471184
    • 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-,3-methyl-2-buten-1-yl ester,(2E)-
    • 3-methylbut-2-enyl caffeate
    • 1,1-Dimethylallyl caffeic acid ester
    • 3-Methylbut-2-En-1-Yl (2e)-3-(3,4-Dihydroxyphenyl)prop-2-Enoate
    • Prenyl cafeate
    • Isoprenyl caffeate
    • 118971-61-2
    • BDBM50030893
    • DB-257534
    • (2E)-3-(3,4-dihydroxyphenyl)-2-propenoic acid 3-methyl-2-buten-1-yl ester
    • Caffeic Acid 1,1-Dimethylallyl Ester
    • MDL: MFCD09752935
    • Inchi: 1S/C14H16O4/c1-10(2)7-8-18-14(17)6-4-11-3-5-12(15)13(16)9-11/h3-7,9,15-16H,8H2,1-2H3/b6-4+
    • InChI Key: TTYOHMFLCXENHR-GQCTYLIASA-N
    • SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 248.10500
  • Monoisotopic Mass: 248.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76000
  • LogP: 2.62040

Caffeic Acid 1,1-Dimethylallyl Ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Caffeic Acid 1,1-Dimethylallyl Ester Pricemore >>

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